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Compound of Interest

Compound Name: Disulfiram impurity 1-d10

Cat. No.: B12416502

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical certification for
Disulfiram Impurity 1-d10. The data and methodologies presented herein are essential for
researchers and professionals engaged in drug development, quality control, and analytical
science, ensuring the accuracy and reliability of their investigations.
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Parameter

Specification

Product Name

Disulfiram Impurity 1-d10

Synonym(s) S-Methyl N,N-Di(ethyl-d5)dithiocarbamate
Catalogue Number D-334-d10

Chemical Formula CeH3D10NS:2

Molecular Weight 173.42 g/mol

CAS Number 686-07-7 (unlabeled)

Batch Number

BATCH-20251205

Manufacture Date

December 2025

Retest Date

December 2027

Appearance White to Off-White Solid
Solubility Soluble in Methanol, Acetonitrile, DMSO
Storage Store at 2-8°C, protect from light

Analytical Data

The following table summarizes the quantitative analytical results for the specified batch of

Disulfiram Impurity 1-d10.
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Analytical Test Specification Result
Chemical Purity (by HPLC) >98.0% 99.5%

Isotopic Purity (by LC-MS) > 99 atom % D 99.6 atom % D
Identity (by *H-NMR) Conforms to structure Conforms
Identity (by Mass Spec) Conforms to structure Conforms

Residual Solvents (by GC-HS) <0.5%

Meets Specification

Water Content (by Karl
. <0.5%
Fischer)

0.1%

Experimental Protocols

Detailed methodologies for the key analytical experiments are provided below.

High-Performance Liquid Chromatography (HPLC) for

Chemical Purity

Mobile Phase:

o A:0.1% Formic Acid in Water

o B:0.1% Formic Acid in Acetonitrile

Gradient:

Column: Zorbax SB-C18, 4.6 x 150 mm, 3.5 um.

Instrumentation: Agilent 1260 Infinity Il LC System or equivalent.
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e Flow Rate: 1.0 mL/min

e Column Temperature: 30°C
e Detection: UV at 254 nm

e Injection Volume: 5 uL

o Sample Preparation: The sample was dissolved in methanol to a concentration of
approximately 1 mg/mL.

Liquid Chromatography-Mass Spectrometry (LC-MS) for

Isotopic Purity

e Instrumentation: Waters ACQUITY UPLC I-Class with a Xevo G2-XS QTof Mass
Spectrometer or equivalent.[1]

e Column: ACQUITY UPLC BEH C18, 2.1 x 50 mm, 1.7 pm.
» Mobile Phase:

o A: Water with 0.1% Formic Acid

o B: Acetonitrile with 0.1% Formic Acid

e Gradient: A linear gradient from 10% to 90% B over 5 minutes.
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e Flow Rate: 0.4 mL/min
« lonization: Electrospray lonization (ESI), Positive Mode.

o Data Acquisition: Full scan mode to monitor the mass-to-charge ratios of the deuterated and
non-deuterated species.

o Data Analysis: Isotopic purity is calculated by comparing the peak areas of the deuterated
isotopologues to the sum of all isotopologue peaks.[1]

Proton Nuclear Magnetic Resonance (*H-NMR) for
Structural Identity

 Instrumentation: Bruker Avance Il 400 MHz spectrometer or equivalent.
» Solvent: Chloroform-d (CDCIs).
o Concentration: Approximately 10 mg/mL.

e Procedure: The spectrum is acquired and compared to the reference spectrum of a well-
characterized standard to confirm the chemical structure. The absence of significant signals
in the regions corresponding to the ethyl protons confirms the high level of deuteration.

Visualization of Analytical Workflow

The following diagram illustrates the logical workflow for the analysis and certification of
Disulfiram Impurity 1-d10.
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Figure 1: Analytical Workflow for Disulfiram Impurity 1-d10 Certification

Click to download full resolution via product page

Caption: Figure 1: Analytical Workflow for Disulfiram Impurity 1-d10 Certification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b12416502?utm_src=pdf-custom-synthesis
https://resolvemass.ca/isotopic-purity-using-lc-ms/
https://www.benchchem.com/product/b12416502#disulfiram-impurity-1-d10-certificate-of-analysis
https://www.benchchem.com/product/b12416502#disulfiram-impurity-1-d10-certificate-of-analysis
https://www.benchchem.com/product/b12416502#disulfiram-impurity-1-d10-certificate-of-analysis
https://www.benchchem.com/product/b12416502#disulfiram-impurity-1-d10-certificate-of-analysis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12416502?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12416502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

